Cas no 2172290-40-1 (2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol)

• Product Name: 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol
• CAS No: 2172290-40-1
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 6212507
• PubChem ID: 165948147
• Update Time: 2025-05-19

2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol
• [2-(dimethylamino)-1-methyl-1H-imidazol-5-yl]methanethiol
• 2172290-40-1
• EN300-1288421

• Inchi： 1S/C7H13N3S/c1-9(2)7-8-4-6(5-11)10(7)3/h4,11H,5H2,1-3H3
• InChI Key： CTHWQPOJFAXWBZ-UHFFFAOYSA-N
• SMILES： SCC1=CN=C(N(C)C)N1C

Computed Properties

• Exact Mass: 171.08301860g/mol
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol

2-(Dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol

2-(Dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol is a compound with the CAS registry number 2172290-40-1, belonging to the class of organic sulfur-containing compounds. This compound is characterized by its unique structure, which includes a imidazole ring substituted with a dimethylamino group and a methylthio group. The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its chemical stability and reactivity. The presence of the dimethylamino group introduces basicity, while the methylthio group adds a sulfur-based functionality that can participate in various chemical reactions.

The synthesis of 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol typically involves multi-step organic synthesis. One common approach is the condensation of an appropriate aldehyde or ketone with ammonia or an amine derivative, followed by cyclization to form the imidazole ring. The substitution of the methylthio group can be achieved through nucleophilic substitution reactions, such as treating an intermediate with a suitable thiolating agent. The optimization of reaction conditions, including temperature, solvent, and catalysts, is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential applications of imidazole derivatives, including 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol, in various fields. In medicinal chemistry, these compounds are being explored for their potential as antimicrobial agents, anticancer drugs, and neuroprotective agents. For instance, research has shown that certain imidazole derivatives exhibit potent activity against multidrug-resistant bacteria, making them promising candidates for developing new antibiotics.

In addition to its biological applications, 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol has also been studied for its role in catalysis. The sulfur atom in the methylthio group can act as a Lewis base, facilitating the formation of metal complexes that are active in catalytic processes. For example, transition metal complexes derived from this compound have been reported to exhibit high catalytic activity in reactions such as alkene epoxidation and olefin polymerization.

The physical properties of 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol include a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for use in various organic reactions that require controlled solubility profiles.

From an environmental perspective, the degradation and toxicity profiles of imidazole derivatives are areas of active research. Studies have shown that these compounds can undergo biodegradation under aerobic conditions, although the rate depends on specific environmental factors such as pH and temperature. Toxicological studies indicate that while these compounds exhibit low acute toxicity, chronic exposure may have adverse effects on certain biological systems.

In conclusion, 2-(dimethylamino)-1-methyl-1H-imidazol-5-ylmethanethiol is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.